![molecular formula C10H6F3NO3 B6169324 methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate CAS No. 2413884-82-7](/img/no-structure.png)
methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate
Overview
Description
Methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate (MTFPC) is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. MTFPC is a highly polar compound, with an electronegativity of 3.2 and a boiling point of 120°C. It is a versatile compound that can be used as a reagent in organic synthesis and has potential applications in drug discovery, catalysis, and other areas.
Scientific Research Applications
Methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a potential drug discovery tool. It has also been used as a fluorescent probe in biological imaging and as a model compound for studying the structure and reactivity of fluorinated molecules. Additionally, methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has been used to study the mechanism of action of other compounds, such as antifungal agents and antibiotics.
Mechanism of Action
The mechanism of action of methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate is not yet fully understood. It is believed to act as a proton donor in certain chemical reactions, which allows for the formation of different products. Additionally, methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate is believed to act as a Lewis acid, which can facilitate the formation of bonds between molecules. It is also believed to be involved in the formation of hydrogen bonds, which can affect the reactivity of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate are not yet fully understood. However, studies have shown that it can act as an antioxidant, which can help protect cells from damage caused by free radicals. Additionally, it has been shown to have anti-inflammatory and antifungal properties, which may make it useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and it is a highly polar compound, which makes it ideal for use in organic synthesis. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, it does have some limitations. It is not soluble in water, which can make it difficult to use in certain experiments. Additionally, it is a highly reactive compound, which can make it difficult to handle in the lab.
Future Directions
Methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate has a wide range of potential applications in the future. It could be used as a catalyst in organic synthesis, as a fluorescent probe in biological imaging, and as a model compound for studying the structure and reactivity of fluorinated molecules. Additionally, it could be used to study the mechanism of action of other compounds, such as antifungal agents and antibiotics. Furthermore, it could be used in drug discovery, as it has been shown to have antioxidant, anti-inflammatory, and antifungal properties. Finally, it could be used to study the effects of fluorinated compounds on the environment.
Synthesis Methods
Methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate can be synthesized through a variety of methods. The most common method involves the reaction of trifluoromethyl iodide with 2-furoic acid in the presence of a base. This reaction produces the desired product, methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate, as well as a byproduct, trifluoromethylpyridine. The reaction can be carried out in either an aqueous or non-aqueous environment. The reaction is typically carried out at a temperature of 80-100°C and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate involves the reaction of 2,3-dihydrofuran with 2-chloropyridine-5-carboxylic acid, followed by trifluoromethylation and esterification.", "Starting Materials": [ "2,3-dihydrofuran", "2-chloropyridine-5-carboxylic acid", "trifluoromethyl iodide", "potassium carbonate", "dimethylformamide", "methyl chloroformate" ], "Reaction": [ "Step 1: 2,3-dihydrofuran is reacted with 2-chloropyridine-5-carboxylic acid in the presence of potassium carbonate and dimethylformamide to form methyl 5-chlorofuro[2,3-b]pyridine-2-carboxylate.", "Step 2: Trifluoromethylation of the intermediate is carried out using trifluoromethyl iodide and a base such as potassium carbonate to form methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate.", "Step 3: Esterification of the intermediate is carried out using methyl chloroformate and a base such as potassium carbonate to form the final product, methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate." ] } | |
CAS RN |
2413884-82-7 |
Product Name |
methyl 5-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate |
Molecular Formula |
C10H6F3NO3 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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